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Compound of Interest

Compound Name: 7-Aminoclonazepam-d4

Cat. No.: B582751 Get Quote

An In-depth Technical Guide to 7-
Aminoclonazepam-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 7-Aminoclonazepam-d4, a key

analytical standard in pharmacokinetic and toxicological studies of the benzodiazepine

clonazepam.

Core Data Presentation
Quantitative data for 7-Aminoclonazepam-d4 is summarized in the table below, offering a

clear reference for its physical and chemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b582751?utm_src=pdf-interest
https://www.benchchem.com/product/b582751?utm_src=pdf-body
https://www.benchchem.com/product/b582751?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 1215070-96-4 [1][2]

Molecular Formula C₁₅H₈D₄ClN₃O [1][2]

Molecular Weight 289.75 g/mol [3][4]

Formal Name

7-amino-5-(2-chlorophenyl-

3,4,5,6-d4)-1,3-dihydro-2H-

benzo[e][1][5]diazepin-2-one

Synonym 7-ACLO-d4 [1][2]

Purity ≥98% [1]

Formulation
A neat solid or a solution in

acetonitrile
[1][2]

Metabolic Pathway of Clonazepam
Clonazepam undergoes extensive metabolism in the liver, primarily through the reduction of its

7-nitro group to form the major metabolite, 7-aminoclonazepam. This biotransformation is

predominantly catalyzed by the cytochrome P450 enzyme CYP3A4.[6][7] 7-aminoclonazepam

can then be further metabolized via N-acetylation.[7] Due to its longer detection window

compared to the parent drug, 7-aminoclonazepam is a critical biomarker for assessing

clonazepam use.[7]
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Metabolic Pathway of Clonazepam to 7-Aminoclonazepam.

Experimental Protocols: Quantification of 7-
Aminoclonazepam
7-Aminoclonazepam-d4 serves as an ideal internal standard for the accurate quantification of

7-aminoclonazepam in biological matrices using techniques like liquid chromatography-tandem

mass spectrometry (LC-MS/MS).[5][8]

Objective: To determine the concentration of 7-aminoclonazepam in a biological sample (e.g.,

urine, serum, plasma).

Methodology:
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Sample Preparation:

A known amount of the internal standard, 7-Aminoclonazepam-d4, is added to the

biological sample.

The sample is then subjected to a sample preparation technique such as solid-phase

extraction (SPE) to remove interfering substances.

LC-MS/MS Analysis:

The extracted sample is injected into an LC-MS/MS system.

The analyte (7-aminoclonazepam) and the internal standard (7-Aminoclonazepam-d4)

are separated chromatographically and then detected by the mass spectrometer.

Quantification is achieved by comparing the peak area ratio of the analyte to the internal

standard against a calibration curve.

Key Mass Spectrometry Parameters:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Monitoring Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

7-Aminoclonazepam: m/z 286 → 222 (quantitative) and m/z 286 → 121 (qualitative).[9]

7-Aminoclonazepam-d4: m/z 290 → 226.[9]
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Experimental Workflow for 7-Aminoclonazepam Quantification
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Workflow for quantifying 7-aminoclonazepam using an internal standard.

This guide provides a foundational understanding of 7-Aminoclonazepam-d4, its properties,

metabolic context, and application in analytical methodologies. For specific applications, further

method development and validation are essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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